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Compound of Interest

Compound Name: (S)-1-(4-Chlorophenyl)ethylamine

CAS No.: 4187-56-8

Cat. No.: B1630968

Get Quote

An In-depth Technical Guide to the Physical Properties of (S)-1-(4-Chlorophenyl)ethylamine

Authored for Drug Development Professionals, Researchers, and Scientists

Abstract
(S)-1-(4-Chlorophenyl)ethylamine is a chiral amine of significant interest in the

pharmaceutical and fine chemical industries, primarily serving as a critical building block for the

synthesis of enantiomerically pure compounds. A comprehensive understanding of its physical

properties is fundamental for its effective handling, reaction optimization, and integration into

drug development workflows. This guide provides a detailed examination of the key physical

and chiroptical properties of (S)-1-(4-Chlorophenyl)ethylamine, supported by experimental

protocols and data from authoritative sources.

Chemical Identity and Molecular Structure
(S)-1-(4-Chlorophenyl)ethylamine, the (S)-enantiomer of 1-(4-chlorophenyl)ethylamine, is a

primary amine featuring a stereogenic center at the carbon atom adjacent to the amino group.

This chirality is the source of its utility in asymmetric synthesis.
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The molecular structure consists of a 4-chlorophenyl group attached to an ethylamine

backbone, with the stereochemistry at the C1 position designated as (S) according to the

Cahn-Ingold-Prelog priority rules.

Identifier Value Source

CAS Number 4187-56-8 [1][2]

Molecular Formula C₈H₁₀ClN [1][3]

Molecular Weight 155.62 g/mol [1][2]

IUPAC Name
(1S)-1-(4-

chlorophenyl)ethanamine
[4][5]

InChI Key
PINPOEWMCLFRRB-

LURJTMIESA-N
[1][4]

SMILES CC1=CC=C(Cl)C=C1 [4][6]

Synonyms

(S)-(-)-1-(4-

Chlorophenyl)ethylamine,

(S)-4-Chloro-α-

methylbenzylamine

[5][7]

Physicochemical Properties
The bulk physical properties of a compound are critical for process design, safety

assessments, and purification strategies. (S)-1-(4-Chlorophenyl)ethylamine is typically

supplied as a liquid at ambient temperature.

Appearance, Color, and Odor
It is described as a clear, colorless to light yellow liquid.[1][3][8] Like many small amines, it

possesses a pungent odor.[3][4]

Thermal and Thermodynamic Properties
Thermal properties dictate the temperature ranges for storage, handling, and reaction

conditions.
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Property Value Source

Boiling Point 232 °C [1][2][3]

Flash Point 115 °C (239 °F) [1][2][3]

Density
1.115 g/mL at 25 °C or 1.110

g/mL at 20 °C
[1][8]

Refractive Index (n²⁰/D) 1.5418 - 1.543 [2][8]

It is important to note that some databases report a melting point of 136-137 °C; this is

inconsistent with the overwhelming classification of the substance as a liquid and likely refers to

a salt form, such as the hydrochloride, not the freebase.[7]

Solubility Profile
The solubility of a reagent is crucial for selecting appropriate solvent systems for reactions and

extractions.

Water Solubility: Described as moderately soluble to having very low solubility.[3][7] The

basic amine group allows for protonation, increasing aqueous solubility under acidic

conditions.

Organic Solvents: It is soluble in common organic solvents such as methanol (MeOH),

ethanol, and dimethyl sulfoxide (DMSO).[2][5]

Chiroptical Property: Specific Rotation
For a chiral molecule, the most defining physical property is its interaction with plane-polarized

light, quantified as specific rotation. This property confirms the enantiomeric identity and is a

primary measure of enantiomeric purity.

The specific rotation ([α]) is a fundamental property of a chiral substance and is defined by the

equation:

[α] = α / (l × c)

where:
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α is the observed rotation in degrees.

l is the path length of the polarimeter cell in decimeters (dm).

c is the concentration of the solution in g/mL.

Reported values for (S)-1-(4-Chlorophenyl)ethylamine vary based on the analytical

conditions, underscoring the necessity of precise documentation.

[α]²⁰/D: -23.5° (c=2 in Methanol)[2]

[α]²⁰/D: 26±2° (c=5% in ethanol)[7] (Note: The sign convention for the second value appears

inconsistent with the established (S)-(-) designation and may refer to the (R)-enantiomer or a

different standard).

Expert Insight: Causality in Polarimetry
The choice of solvent and concentration is not arbitrary. The specific rotation of a compound

can be significantly influenced by solvent polarity, pH, and the potential for hydrogen bonding

between the analyte and the solvent. Methanol, being a polar protic solvent, can solvate the

amine group, affecting the conformational equilibrium of the molecule and thus its interaction

with light. It is imperative for researchers to use the same solvent system and concentration as

a reference standard to ensure data comparability.

Experimental Protocol: Measurement of Specific
Rotation
This protocol outlines a self-validating system for determining the specific rotation.

Objective: To accurately measure the specific rotation of a sample of (S)-1-(4-
Chlorophenyl)ethylamine.

Materials:

Calibrated Polarimeter (Sodium D-line, 589 nm)

1 dm polarimeter cell
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Volumetric flask (e.g., 10 mL, Class A)

Analytical balance (± 0.0001 g)

(S)-1-(4-Chlorophenyl)ethylamine sample

Methanol (Spectroscopic Grade)

Methodology:

Blank Measurement: Fill the polarimeter cell with spectroscopic grade methanol. Place it in

the polarimeter and zero the instrument. This corrects for any optical activity from the solvent

or the cell itself.

Sample Preparation: Accurately weigh approximately 200 mg of (S)-1-(4-
Chlorophenyl)ethylamine into a 10 mL volumetric flask. Record the exact mass.

Dissolution: Dissolve the sample in methanol and fill the flask to the calibration mark. Mix

thoroughly to ensure a homogenous solution. This yields a concentration (c) of

approximately 0.02 g/mL.

Sample Measurement: Rinse the polarimeter cell with a small amount of the prepared

solution before filling it completely. Ensure no air bubbles are present in the light path.

Data Acquisition: Place the filled cell into the polarimeter and record the observed rotation

(α). Repeat the measurement 3-5 times and calculate the average.

Calculation: Use the averaged observed rotation (α), the known path length (l = 1 dm), and

the calculated concentration (c in g/mL) to determine the specific rotation.

Workflow Visualization
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Diagram 1: Polarimetry Workflow

Preparation

Measurement

Analysis

1. Zero Polarimeter
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2. Prepare Solution:
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Dissolve to known volume

Establishes baseline

3. Measure Observed
Rotation (α)

Analyte solution

4. Calculate Specific Rotation
[α] = α / (l × c)

Observed rotation data

Final [α] Value

Click to download full resolution via product page

Caption: Diagram 1: Workflow for Specific Rotation Measurement.

Spectroscopic Profile
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While not classical physical properties, spectroscopic data are intrinsic characteristics used for

structural confirmation and quality control.

¹H NMR: The proton NMR spectrum is expected to show a characteristic quartet for the

methine proton (CH) coupled to the methyl group, a doublet for the methyl group (CH₃),

signals for the amino protons (NH₂), and multiplets in the aromatic region for the 4-

chlorophenyl group.

IR Spectroscopy: The infrared spectrum will exhibit characteristic stretches for N-H bonds

(typically a broad signal around 3300-3400 cm⁻¹) of the primary amine, C-H stretches

(aromatic and aliphatic), and C=C stretches from the aromatic ring.

Mass Spectrometry: Provides the molecular weight and fragmentation pattern, which can be

used to confirm the molecular structure. The exact mass is reported as 155.05000.[1]

Experimental spectra are available for reference in public and commercial databases.[9]

Safety and Handling
A review of the Safety Data Sheet (SDS) is mandatory before handling.

(S)-1-(4-Chlorophenyl)ethylamine is classified as harmful if swallowed and fatal if inhaled.

[3]

It causes skin irritation and serious eye damage.[3]

It may also cause an allergic skin reaction.[3]

Handling Precautions: Work should be conducted in a well-ventilated fume hood. Personal

protective equipment (PPE), including gloves, safety goggles, and a lab coat, is essential.

[10]

Storage: Store in a cool, dry place under an inert atmosphere (e.g., nitrogen or argon) as it is

listed as air-sensitive.[6][7]

Conclusion
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The physical properties of (S)-1-(4-Chlorophenyl)ethylamine are well-documented, defining it

as a colorless to yellow, high-boiling liquid with characteristic chiroptical activity. A thorough

understanding and precise measurement of these properties, particularly its specific rotation,

are non-negotiable for its application in asymmetric synthesis where enantiomeric purity is

paramount. The protocols and data presented in this guide provide researchers with the

necessary foundation for the safe and effective use of this important chiral building block.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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